Cas no 562803-69-4 (3-(2-Pyrimidinylmethyl)benzoic acid)

• Product Name: 3-(2-Pyrimidinylmethyl)benzoic acid
• CAS No: 562803-69-4
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• MDL: MFCD18826004
• CID: 945156
• PubChem ID: 44375668
• Update Time: 2025-06-08

3-(2-Pyrimidinylmethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(2-pyrimidinylmethyl)- (9CI)
• 3-(2-Pyrimidinylmethyl)benzoic acid
• 3-(Pyrimidin-2-ylmethyl)benzoic acid
• 3-(Pyrimidin-2-ylmethyl)benzoicacid
• 3-[(pyrimidin-2-yl)methyl]benzoic acid
• D93081
• DB-325914
• DTXSID701293685
• Benzoic acid, 3-(2-pyrimidinylmethyl)-
• 562803-69-4
• AS-62092
• AKOS027409789
• CHEMBL349286

• MDL： MFCD18826004
• Inchi： 1S/C12H10N2O2/c15-12(16)10-4-1-3-9(7-10)8-11-13-5-2-6-14-11/h1-7H,8H2,(H,15,16)
• InChI Key： CZXRPFHLIMKLEM-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)CC1N=CC=CN=1)=O

Computed Properties

• Exact Mass: 214.074227566g/mol
• Monoisotopic Mass: 214.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.1
• XLogP3: 1.7

Additional information on 3-(2-Pyrimidinylmethyl)benzoic acid

Comprehensive Overview of 3-(2-Pyrimidinylmethyl)benzoic acid (CAS No. 562803-69-4): Properties, Applications, and Research Insights

3-(2-Pyrimidinylmethyl)benzoic acid (CAS No. 562803-69-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This pyrimidine-derived benzoic acid variant combines a benzoic acid backbone with a pyrimidinylmethyl substituent, offering versatile reactivity for drug discovery and material science. Researchers frequently search for terms like "3-(2-Pyrimidinylmethyl)benzoic acid synthesis," "CAS 562803-69-4 solubility," or "pyrimidine derivatives in medicinal chemistry," reflecting its relevance in modern scientific inquiries.

The compound's molecular formula, C₁₂H₁₀N₂O₂, highlights its moderate complexity, with a molecular weight of 214.22 g/mol. Its benzoic acid moiety provides carboxyl functionality, while the pyrimidinylmethyl group introduces nitrogen-rich heterocyclic properties. Such dual characteristics make it valuable for designing small-molecule inhibitors or ligands in biochemical assays. Recent trends in AI-driven drug discovery and fragment-based drug design have further amplified interest in this compound, as computational models often prioritize scaffolds like pyrimidine for target interactions.

In pharmaceutical contexts, 3-(2-Pyrimidinylmethyl)benzoic acid serves as a building block for kinase inhibitors or anti-inflammatory agents. Its hydrogen-bonding capacity and aromatic stacking potential align with current demands for highly selective drug candidates. Laboratories frequently explore its "structure-activity relationships (SAR)" to optimize lead compounds, a topic trending in PubMed and Google Scholar queries. Additionally, its stability under physiological pH conditions makes it suitable for in vitro studies, a key consideration for researchers investigating "bioavailability enhancement strategies."

From a synthetic chemistry perspective, CAS 562803-69-4 is often prepared via Pd-catalyzed cross-coupling or nucleophilic substitution reactions. Optimizing its "green synthesis routes" has become a hotspot, reflecting the broader shift toward sustainable chemistry. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing its purity, as emphasized in forums discussing "QC protocols for heterocyclic acids."

Beyond pharmaceuticals, 3-(2-Pyrimidinylmethyl)benzoic acid finds niche applications in agrochemicals and functional materials. Its UV-absorbing properties and metal-chelating ability are explored in coatings and sensors, topics increasingly searched alongside "smart material additives." However, handling requires standard organic lab precautions—proper ventilation and PPE—to address its irritant potential, a detail often queried in safety data sheets (SDS).

In summary, 3-(2-Pyrimidinylmethyl)benzoic acid exemplifies the intersection of medicinal chemistry and materials science. Its CAS No. 562803-69-4 serves as a critical identifier for procurement and regulatory compliance. As precision medicine and catalysis research advance, this compound's role is likely to expand, making it a staple in both academic and industrial R&D pipelines.